Cas no 63603-42-9 (CYCLOHEXANONE-1-13C)

• Product Name: CYCLOHEXANONE-1-13C
• CAS No: 63603-42-9
• MF: C₆H₁₀O
• MW: 99.1356568336487
• CID: 2791200
• PubChem ID: 12998639
• Update Time: 2024-03-01

CYCLOHEXANONE-1-13C Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANONE-1-13C

• Inchi： 1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2/i6+1
• InChI Key： JHIVVAPYMSGYDF-PTQBSOBMSA-N
• SMILES： O=[13C]1CCCCC1

Computed Properties

• Exact Mass: 99.076519774g/mol
• Monoisotopic Mass: 99.076519774g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.956 g/mL at 25 °C

CYCLOHEXANONE-1-13C Security Information

• Hazard Category Code： 10-20
• Safety Instruction： 25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones